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Compound of Interest

Compound Name:
(R)-N-Boc-3-Amino-3-

phenylpropanoic acid

Cat. No.: B064540 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of (R)-N-Boc-3-Amino-3-
phenylpropanoic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive safety and handling guide for (R)-N-Boc-3-Amino-3-
phenylpropanoic acid (CAS No. 161024-80-2). As a crucial chiral building block in synthetic

chemistry and pharmaceutical development, a thorough understanding of its potential hazards

and the implementation of robust safety protocols are paramount to ensuring a safe laboratory

environment. This guide synthesizes available data to provide field-proven insights and self-

validating protocols, grounded in authoritative references.

Core Identification and Physicochemical Properties
(R)-N-Boc-3-Amino-3-phenylpropanoic acid is a derivative of β-phenylalanine, where the

amino group is protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is

common in peptide synthesis and the development of small molecule therapeutics.
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Property Value Reference

Synonyms

(R)-N-tert-Butoxycarbonyl-3-

amino-3-phenylpropanoic acid;

(R)-N-BOC-β-phenyl-β-alanine

[1]

CAS Number 161024-80-2 [1]

Molecular Formula C14H19NO4 [1]

Molecular Weight 265.31 g/mol [1]

Physical State Solid, Off-white Powder [1]

Melting Point 123.4 °C [1][2]

Hazard Identification and GHS Classification
A critical aspect of working with any chemical is a clear understanding of its hazard

classification. For (R)-N-Boc-3-Amino-3-phenylpropanoic acid, there is conflicting

information in publicly available safety data sheets. Some sources indicate that the product is

not considered hazardous under the US OSHA Hazard Communication Standard (29 CFR

1910.1200)[1]. However, other authoritative sources, such as PubChem, classify stereoisomers

and closely related analogs under the Globally Harmonized System (GHS) as causing skin,

eye, and respiratory irritation[3][4].

Expert Insight: When faced with conflicting data, a scientist's primary duty is to adopt the more

conservative, safety-conscious approach. The structural components of the molecule do not

preclude the possibility of irritant properties. Therefore, it is prudent to handle this compound as

a potential irritant until its toxicological properties are more thoroughly investigated[1][5]. The

following classification should be assumed for risk assessment and protocol development.
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Data synthesized from analogous compounds listed on PubChem[3][4].

GHS Pictogram for Irritants

Warning
(Exclamation Mark)

Click to download full resolution via product page

Caption: GHS Pictogram for Skin/Eye/Respiratory Irritation.

Safe Handling and Exposure Control
The primary objective when handling this solid compound is to prevent the generation and

inhalation of dust and to avoid direct contact with skin and eyes[1]. A risk-based approach,

utilizing the hierarchy of controls, is the most effective strategy.
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Hierarchy of Controls for (R)-N-Boc-3-Amino-3-phenylpropanoic acid

Elimination
(Not Feasible)

Substitution
(Not Practical)

Most Effective
to

Least Effective

Engineering Controls
• Chemical Fume Hood

• Ventilated Balance Enclosure

Most Effective
to

Least Effective

Administrative Controls
• Standard Operating Procedures (SOPs)

• Designated Work Areas
• Training

Most Effective
to

Least Effective

Personal Protective Equipment (PPE)
• Safety Goggles

• Lab Coat
• Nitrile Gloves

• Respirator (if needed)

Most Effective
to

Least Effective
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Spill Occurs

Alert personnel in the immediate area

Assess spill size and risk
Is it a minor spill?

Evacuate the area
Contact EHS

No

Ensure proper PPE is worn
(Goggles, Gloves, Lab Coat, Respirator if needed)

Yes

Gently cover spill with absorbent pads
AVOID generating dust

Sweep up material into a labeled waste container

Clean spill area with a damp cloth

Dispose of all materials as hazardous waste

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for responding to an accidental solid spill.
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First-Aid Measures
The following first-aid measures should be taken immediately upon exposure. Medical attention

should be sought if symptoms occur or persist.[1]

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms occur.[1][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[1][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek medical attention if

symptoms occur.[9][8]

Fire-Fighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

Specific Hazards: In the event of a fire, hazardous decomposition products may be released,

including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[1][10]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][9]
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Stability and Reactivity
Reactivity: No specific reactivity hazards are known under normal conditions.[1]

Chemical Stability: The compound is stable under recommended storage conditions.[1][10]

[9]

Hazardous Polymerization: Will not occur.[1][9]

Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[1][9]

Conclusion
(R)-N-Boc-3-Amino-3-phenylpropanoic acid is a valuable chemical intermediate with a

manageable hazard profile when handled correctly. While some data sheets classify it as non-

hazardous, the potential for skin, eye, and respiratory irritation necessitates a conservative

approach. The core principles of safe handling—utilizing engineering controls, wearing

appropriate PPE, preventing dust generation, and being prepared for emergencies—are

essential for all researchers, scientists, and drug development professionals. Always consult

the most recent Safety Data Sheet provided by your specific supplier before commencing any

work.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b064540#r-n-boc-3-amino-3-phenylpropanoic-acid-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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